Cas no 257891-68-2 (Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5,8-dimethyl-6-(3-methyl-2-buten-1-yl)-)

• Product Name: Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5,8-dimethyl-6-(3-methyl-2-buten-1-yl)-
• CAS No: 257891-68-2
• MF: C₁₇H₂₃N₃S
• MW: 301.449622392654
• CID: 286702
• PubChem ID: 3010451
• Update Time: 2025-04-19

Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5,8-dimethyl-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5,8-dimethyl-6-(3-methyl-2-buten-1-yl)-
• Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione, 8-methyl-4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-butenyl)-
• DTXSID10948681
• 257891-68-2
• 5,8-Dimethyl-6-(3-methylbut-2-en-1-yl)-4,5,6,7-tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepine-2-thiol
• Imidazo(4,5,1-jk)(1,4)benzodiazepine-2(1H)-thione, 8-methyl-4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-butenyl)-

• Inchi： 1S/C17H23N3S/c1-11(2)7-8-19-10-14-12(3)5-6-15-16(14)20(9-13(19)4)17(21)18-15/h5-7,13H,8-10H2,1-4H3,(H,18,21)
• InChI Key： RZFLHYQFGJSNNI-UHFFFAOYSA-N
• SMILES： S=C1NC2=CC=C(C)C3=C2N1CC(C)N(C/C=C(\C)/C)C3

Computed Properties

• Exact Mass: 301.16149
• Monoisotopic Mass: 301.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 18.51